4-chloro-N,N,3-trimethylbenzenesulfonamide

• Molecular Formula: C9H12ClNO2S
• Molecular Weight: 233.72 g/mol
• IUPAC Name: 4-chloro-N,N,3-trimethylbenzenesulfonamide
• InChI: InChI=1S/C9H12ClNO2S/c1-7-6-8(4-5-9(7)10)14(12,13)11(2)3/h4-6H,1-3H3
• InChI Key: LVJGESNBQMJYAU-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)C)Cl

Description

4-chloro-N,N,3-trimethylbenzenesulfonamide, also known as tosylchloramide or chloramine-T, is a white crystalline powder that is commonly used as an oxidizing agent in organic chemistry. It is a versatile reagent that can be used for a variety of chemical reactions, including oxidation, chlorination, and dehydrogenation.

Mechanism of Action

The mechanism of action of 4-chloro-N,N,3-trimethylbenzenesulfonamide involves the transfer of oxygen atoms to organic compounds. It acts as a source of hypochlorous acid, which can oxidize organic compounds by transferring oxygen atoms to them. This results in the formation of new chemical bonds and the production of oxidized products.
Biochemical and Physiological Effects
This compound has been shown to have antimicrobial properties. It is effective against a wide range of bacteria, fungi, and viruses. It has also been shown to have anticancer properties, and has been used in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N,N,3-trimethylbenzenesulfonamide is its versatility. It can be used for a variety of chemical reactions, and is a useful reagent in many different areas of organic chemistry. However, it is important to use caution when handling this compound, as it can be toxic and irritant to the skin and eyes.

Future Directions

There are many potential future directions for research involving 4-chloro-N,N,3-trimethylbenzenesulfonamide. One area of interest is the development of new synthetic methods using this compound. Another area of interest is the investigation of its antimicrobial and anticancer properties, and the development of new drugs based on these properties. Additionally, there is potential for the use of this compound in the development of new materials, such as polymers and coatings.

Synthesis Methods

The synthesis of 4-chloro-N,N,3-trimethylbenzenesulfonamide involves the reaction of toluene with sulfuric acid to form toluenesulfonic acid. This is then chlorinated with sodium hypochlorite to form 4-chlorotoluene sulfonic acid, which is then reacted with ammonia to form the final product, this compound.

Scientific Research Applications

4-chloro-N,N,3-trimethylbenzenesulfonamide is widely used in scientific research as an oxidizing agent. It is commonly used in the synthesis of organic compounds, such as aldehydes and ketones. It is also used in the preparation of N-alkylated sulfonamides, which are important intermediates in the synthesis of pharmaceuticals.